![molecular formula C10H9NO2 B1590381 2-Methyl-1H-indole-4-carboxylic acid CAS No. 34058-50-9](/img/structure/B1590381.png)
2-Methyl-1H-indole-4-carboxylic acid
Overview
Description
2-Methyl-1H-indole-4-carboxylic acid is a chemical compound that belongs to the indole family. It is a white crystalline powder that is used in various scientific research applications. This compound is known for its unique properties, which make it an important tool in the field of biochemistry and pharmacology.
Scientific Research Applications
Synthesis and Pharmaceutical Applications
2-Methyl-1H-indole-4-carboxylic acid is involved in various synthesis processes for pharmaceutically active agents. A practical synthesis method using Pd-loaded Al-MCM-41 mesoporous catalyst has been developed for indole-2-carboxylic acid, highlighting its importance in medicinal compound study and production (Jiang et al., 2017).
Characterization and Biological Activity
The characterization and biological activity of indole-2-carboxylic acid derivatives have been extensively studied. These derivatives exhibit significant antibacterial and moderate antifungal activities, underlining their potential therapeutic applications (Raju et al., 2015).
Anticholinergic Activity Studies
Research has been conducted on indol-2-carboxylic acid esters containing N-phenylpiperazine moiety to determine their anticholinergic activity. This study contributes to understanding the biological effects of such compounds (Padrtová et al., 2020).
Spectroscopic and Computational Studies
Spectroscopic and computational studies on methyl 5-methoxy-1H-indole-2-carboxylate, a derivative of indole-2-carboxylic acid, provide insights into its electronic nature, reactivity, and potential as a precursor to biologically active molecules (Almutairi et al., 2017).
Novel Derivative Synthesis
The synthesis of novel indole derivatives, such as indole-benzimidazole, using indole carboxylic acids highlights the versatility of these compounds in creating new chemical entities with potential biological activities (Wang et al., 2016).
Fluorescence and Photophysical Studies
Fluorescence studies on new 3-arylindole-2-carboxylates synthesized using β,β-diaryldehydroamino acids as building blocks reveal their potential as fluorescent probes, demonstrating the diverse applications of indole carboxylic acid derivatives in scientific research (Queiroz et al., 2007).
Safety and Hazards
Mechanism of Action
Target of Action
The primary targets of 2-Methyl-1H-indole-4-carboxylic acid Indole derivatives, in general, have been found to bind with high affinity to multiple receptors , which could be helpful in developing new useful derivatives. They play a significant role in cell biology and are used as biologically active compounds for the treatment of various disorders .
Mode of Action
The specific mode of action of This compound Indole derivatives are known to interact with their targets, resulting in various biological activities . These activities include antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, and more .
Biochemical Pathways
The biochemical pathways affected by This compound Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms . They maintain intestinal homeostasis and impact liver metabolism and the immune response .
Pharmacokinetics
The ADME properties (Absorption, Distribution, Metabolism, and Excretion) of This compound Indole and its derivatives are known to circulate in the plasma, interacting with the host and exerting a variety of local and heterotopic biological effects .
Result of Action
The specific molecular and cellular effects of This compound Indole derivatives are known to possess various biological activities, which have created interest among researchers to synthesize a variety of indole derivatives .
Action Environment
The influence of environmental factors on the action, efficacy, and stability of This compound The interaction between the host and the gut microbiota widely affects the immune and metabolic status . The disorder of intestinal-liver interaction plays an important role in the pathogenesis of gastrointestinal and liver diseases .
Biochemical Analysis
Biochemical Properties
Indole derivatives are known to interact with multiple receptors, which can be helpful in developing new useful derivatives .
Cellular Effects
Indole derivatives are known to play a main role in cell biology and have been used as biologically active compounds for the treatment of cancer cells, microbes, and different types of disorders .
Molecular Mechanism
Indole derivatives are known to bind with high affinity to multiple receptors .
Temporal Effects in Laboratory Settings
Indole derivatives are known to show various biologically vital properties .
Dosage Effects in Animal Models
Indole derivatives are known to possess various biological activities .
Metabolic Pathways
Indole and its derivatives are metabolites produced by the metabolism of tryptophan catalyzed by intestinal microorganisms .
Transport and Distribution
Indole derivatives are known to circulate in the plasma and exert a variety of local and heterotopic biological effects .
Subcellular Localization
Indole derivatives are known to interact with the host and exert a variety of local and heterotopic biological effects .
properties
IUPAC Name |
2-methyl-1H-indole-4-carboxylic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9NO2/c1-6-5-8-7(10(12)13)3-2-4-9(8)11-6/h2-5,11H,1H3,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NUBJHNKCWFUFKW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=CC=C2N1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40484002 | |
Record name | 2-Methyl-1H-indole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40484002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
175.18 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
34058-50-9 | |
Record name | 2-Methyl-1H-indole-4-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40484002 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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